Cas no 957198-19-5 (4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester
• CAS No: 957198-19-5
• MF: C₁₉H₂₁BN₂O₆
• MW: 384.190845251083
• MDL: MFCD31583145
• CID: 4672498
• PubChem ID: 57886038
• Update Time: 2025-10-30

4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, 4-nitrophenyl ester
• [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-carbamic acid 4-nitro-phenyl ester
• (4-nitrophenyl) N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• 4-nitrophenyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-carbamic acid 4-nitrophenyl ester
• DTXSID701134926
• 957198-19-5
• D94128
• SCHEMBL12052194
• AS-74540
• AKOS037647710
• A1-09780
• CS-0177765
• 4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester

• MDL： MFCD31583145
• Inchi： 1S/C19H21BN2O6/c1-18(2)19(3,4)28-20(27-18)13-5-7-14(8-6-13)21-17(23)26-16-11-9-15(10-12-16)22(24)25/h5-12H,1-4H3,(H,21,23)
• InChI Key： RHABNVLSYBCQCS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(=O)OC2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 384.1492666 g/mol
• Monoisotopic Mass: 384.1492666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• Molecular Weight: 384.2

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester

Comprehensive Overview of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester (CAS No. 957198-19-5)

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester (CAS No. 957198-19-5) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and material science. Its unique molecular structure, featuring a tetramethyl-dioxaborolane group and a 4-nitrophenyl ester moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This compound is often explored in the context of drug discovery and bioconjugation, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions regarding this compound is: "What are the applications of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester in medicinal chemistry?" The answer lies in its role as a protecting group for boronic acids and as a precursor for biologically active molecules. Researchers are particularly interested in its potential for creating PET imaging agents and enzyme inhibitors, which are hot topics in cancer research and neurodegenerative disease studies. The 4-nitrophenyl ester group also facilitates click chemistry, a technique widely discussed in nanotechnology forums.

From a synthetic perspective, the CAS No. 957198-19-5 compound is valued for its stability and reactivity under mild conditions. Its boronate ester functionality is crucial for C-C bond formation, a process central to green chemistry initiatives. Recent publications highlight its use in metal-free catalysis, addressing the growing demand for sustainable synthesis methods. This aligns with the increasing number of searches for "eco-friendly boronic acid derivatives" and "non-toxic coupling reagents."

Another trending topic is the compound's role in polymer chemistry. The tetramethyl-dioxaborolane group enables the design of self-healing materials and stimuli-responsive polymers, which are frequently searched in material science databases. Its compatibility with photolithography techniques also makes it relevant to microelectronics and flexible display industries, where "high-performance organic semiconductors" are a major focus.

In analytical chemistry, the 4-nitrophenyl moiety of CAS No. 957198-19-5 serves as a chromogenic label, allowing for UV-Vis detection in HPLC and mass spectrometry. This property is frequently queried in the context of "boronic acid-based sensors" for glucose monitoring and pathogen detection, connecting it to the booming diagnostics market.

To summarize, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl-carbamic acid 4-nitrophenyl ester bridges multiple disciplines, from pharmaceutical development to advanced materials. Its CAS No. 957198-19-5 is a key identifier for researchers seeking high-purity intermediates or exploring structure-activity relationships. As interest grows in personalized medicine and smart materials, this compound will likely remain at the forefront of chemical innovation.